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Compound of Interest

Compound Name: N-Biotinyl-6-aminohexanoic acid

Cat. No.: B016541

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Biotinyl-6-aminohexanoic acid, a
widely used reagent in bioconjugation and molecular biology. This document details its
chemical and physical properties, provides a comprehensive experimental protocol for its use
in protein biotinylation, and illustrates key concepts and workflows through structured diagrams.

Core Compound Information

N-Biotinyl-6-aminohexanoic acid, also known as (+)-Biotin-e-aminocaproic acid or Biotin-X, is
a derivative of biotin (Vitamin H) that incorporates a six-carbon spacer arm.[1][2] This spacer,
6-aminohexanoic acid, serves to minimize steric hindrance when the biotin moiety binds to
avidin or streptavidin, thereby enhancing the accessibility and detection of the biotinylated
molecule.[3][4] Its CAS number is 72040-64-3.[1][5][6]

Chemical and Physical Properties

The fundamental properties of N-Biotinyl-6-aminohexanoic acid are summarized in the table
below.
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Property Value References

CAS Number 72040-64-3 [1][5][6]

Molecular Formula C16H27N304S [1][5][6]

Molecular Weight 357.47 g/mol [1][5]
White to off-white crystalline

Appearance [1][6]
powder

_ 297.0% (HPLC) to 298%

Purity [1][6]
(HPLC)

Melting Point 220-230 °C (decomposes) [1]

Storage Temperature

-20 °C

[6]

Synonyms

(+)-Biotin-e-aminocaproic acid,
6-((Biotinoyl)amino)hexanoic
acid, Biotin-X, N-(+)-Biotinyl-6-

aminocaproic acid

[1]2]

Spectral and Trace Element Data

Below are additional quantitative data points relevant for quality control and experimental

design.
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Parameter Specification Reference
Calcium (Ca) <20 mg/kg [1]
Cadmium (Cd) <5 mg/kg [1]
Cobalt (Co) <5 mg/kg [1]
Chromium (Cr) <5 mg/kg [1]
Copper (Cu) <5 mg/kg [1]
Iron (Fe) <5 mg/kg [1]
Potassium (K) <50 mg/kg [1]
Magnesium (Mg) <5 mg/kg [1]
Manganese (Mn) <5 mg/kg [1]
Sodium (Na) <100 mg/kg [1]
Nickel (Ni) <5 mg/kg [1]
Lead (Pb) <5 mg/kg [1]
Zinc (Zn) <5 mg/kg [1]

Applications in Research and Development

N-Biotinyl-6-aminohexanoic acid is a versatile tool for the biotinylation of various

biomolecules.[5] Its primary application is as a bioconjugation reagent to label proteins,

peptides, and other molecules that possess a primary amine for subsequent detection,

purification, or immobilization.[7] Key research areas where this compound is utilized include:

[7]

Bioconjugation: Covalently attaching biotin to biomolecules for detection and purification.[7]

Drug Delivery Systems: Facilitating the development of targeted drug delivery mechanisms.

Diagnostics: Aiding in the development of sensitive and specific assays, such as ELISA.[7]

Molecular Biology: Studying protein-protein interactions and cellular pathways.[7]
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e Biosynthesis: Used in the chemoenzymatic synthesis of biotinylated oligosaccharides.[8]

Experimental Protocol: Protein Biotinylation

The following is a detailed methodology for the biotinylation of a protein containing primary
amines (e.g., lysine residues) using N-Biotinyl-6-aminohexanoic acid. This protocol involves
the activation of the carboxyl group on the biotin reagent using EDC (1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide) chemistry, followed by
conjugation to the target protein.

Materials
» N-Biotinyl-6-aminohexanoic acid (CAS 72040-64-3)

» Target protein with primary amines

o EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

e NHS (N-hydroxysuccinimide) or Sulfo-NHS

 Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.7-6.0

o Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-8.0, or 0.1 M sodium bicarbonate,
pH 8.3-8.5

e Quenching Buffer: 1 M Tris-HCI, pH 8.0, or 1 M glycine

 Purification column (e.g., desalting or size-exclusion chromatography)

Anhydrous Dimethylsulfoxide (DMSO)

Procedure

Step 1: Preparation of Reagents

o Prepare a stock solution of the target protein in the Coupling Buffer at a concentration of 1-
10 mg/mL.
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» Dissolve N-Biotinyl-6-aminohexanoic acid in anhydrous DMSO to a final concentration of
10-50 mM.

o Immediately before use, prepare a 100 mM solution of EDC and a 100 mM solution of NHS
(or Sulfo-NHS) in the Activation Buffer.

Step 2: Activation of N-Biotinyl-6-aminohexanoic acid

¢ In a microcentrifuge tube, combine a 10-50 fold molar excess of the dissolved N-Biotinyl-6-
aminohexanoic acid with the EDC and NHS solutions.

e Incubate the mixture for 15-30 minutes at room temperature to allow for the formation of the
NHS ester.

Step 3: Biotinylation of the Target Protein

o Add the activated biotin-NHS ester solution from Step 2 to the protein solution. The reaction

is most efficient at a pH of 7-8.

 Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with

gentle mixing.
Step 4: Quenching the Reaction
o Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.
e Incubate for 15-30 minutes at room temperature to quench any unreacted NHS ester.
Step 5: Purification of the Biotinylated Protein

» Remove excess, unreacted biotinylation reagents and byproducts by passing the reaction
mixture through a desalting or size-exclusion chromatography column equilibrated with a
suitable storage buffer (e.g., PBS).

» Collect the protein-containing fractions. The purified biotinylated protein is now ready for
downstream applications.
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Visualizations
Molecular Structure and Functional Components

The following diagram illustrates the key components of the N-Biotinyl-6-aminohexanoic acid
molecule.
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Click to download full resolution via product page
Caption: Structure of N-Biotinyl-6-aminohexanoic acid.

Experimental Workflow for Protein Biotinylation

This diagram outlines the general workflow for labeling a target protein with N-Biotinyl-6-
aminohexanoic acid and subsequent purification.
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Caption: Protein biotinylation and purification workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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